![molecular formula C15H12ClNOS B4921403 3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one CAS No. 117664-55-8](/img/structure/B4921403.png)
3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one
Overview
Description
3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one, also known as CPT, is a synthetic organic compound that belongs to the thiazolidinone family. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its unique chemical properties and biological activities.
Scientific Research Applications
Antimicrobial Properties :
- Thiazolidin-4-one derivatives have been synthesized and shown to possess significant in vitro antibacterial and antifungal activities. Specific compounds displayed potent activity against E. coli, S. aureus, and C. albicans among other strains (B'Bhatt & Sharma, 2017).
- Another study focused on the synthesis of linked heterocyclics containing pyrazole-pyrimidine-thiazolidin-4-one, which exhibited good inhibitory activity against various tested organisms, including Gram-positive and Gram-negative bacteria and fungi (Sanjeeva Reddy et al., 2010).
Pharmacological Potential :
- Certain derivatives have been evaluated for their potential as anti-HIV agents. Some of these compounds proved to be effective inhibitors of HIV-1 replication (Rao et al., 2003).
- Other studies have indicated the diverse bioactivities of thiazolidin-4-ones, such as antiviral, anticonvulsant, anti-inflammatory, and antithyroidal effects, underscoring their significance in pharmacological research (Doreswamy et al., 2007).
Structural and Therapeutic Diversity :
- The structural and therapeutic diversity of small heterocyclic molecules, including thiazolidin-4-ones, is a subject of interest due to their pharmacologically important properties. These compounds are being assessed for various biological activities (Doreswamy et al., 2007).
Molecular Docking Studies :
- Molecular docking studies have been conducted to understand the biological activity of these compounds, identifying hydrogen bonds and binding energy with different proteins. This approach aids in the discovery of potential therapeutic applications (Viji et al., 2020).
Spectroscopic and Quantum Chemical Studies :
- Spectroscopic and quantum chemical methods have been used to analyze thiazolidin-4-one derivatives, providing insights into their molecular structure and properties. These studies are crucial for designing compounds with desired biological functions (Viji et al., 2020).
Properties
IUPAC Name |
3-(3-chlorophenyl)-2-phenyl-1,3-thiazolidin-4-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12ClNOS/c16-12-7-4-8-13(9-12)17-14(18)10-19-15(17)11-5-2-1-3-6-11/h1-9,15H,10H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDKJPPCDJCAPBV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C(S1)C2=CC=CC=C2)C3=CC(=CC=C3)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12ClNOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30385817 | |
Record name | 4-Thiazolidinone, 3-(3-chlorophenyl)-2-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30385817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
289.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
117664-55-8 | |
Record name | 4-Thiazolidinone, 3-(3-chlorophenyl)-2-phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30385817 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.